Cas no 1361760-62-4 (3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid)

• Product Name: 3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361760-62-4
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926227
• Update Time: 2025-10-29

3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-8-2-1-3-9(15)13(8)7-4-10(16)11(17-6-7)5-12(18)19/h1-4,6H,5H2,(H,18,19)
• InChI Key： BBKVDMQLSNFUQW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CC(=O)O)C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid

3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid (CAS No. 1361760-62-4): An Overview

3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid (CAS No. 1361760-62-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a chlorinated phenyl group and a carboxylic acid moiety. These features contribute to its versatility in various chemical and biological applications.

The molecular formula of 3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid is C₁₄H₉Cl₃NO₂, with a molecular weight of approximately 318.58 g/mol. The compound's structure includes a pyridine ring, which is a six-membered heterocyclic aromatic ring containing one nitrogen atom. The presence of multiple chlorine atoms and the carboxylic acid group imparts specific chemical reactivity and solubility properties, making it an interesting candidate for various research and development activities.

In recent years, there has been a growing interest in the study of 3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid due to its potential applications in the development of new pharmaceuticals. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have demonstrated that 3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid can inhibit the proliferation of various cancer cell lines, making it a promising lead compound for further drug development.

The anti-inflammatory properties of 3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid have also been explored in several preclinical studies. These studies have shown that the compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its biological activities, 3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid has been studied for its potential use as an intermediate in the synthesis of other biologically active compounds. The presence of multiple functional groups on the molecule allows for a wide range of chemical modifications, which can be tailored to optimize specific biological activities or improve pharmacological properties such as solubility and bioavailability.

The synthesis of 3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-chloropyridine with 2,6-dichlorobenzaldehyde followed by subsequent transformations to introduce the carboxylic acid group. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of 3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 3-Chloro-5-(2,6-dichlorophenyl)pyridine-2-acetic acid (CAS No. 1361760-62-4) is a promising compound with diverse applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further research and potential therapeutic use. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.